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Introduction: Ethylene oxide (EtO) is a highly reactive and flammable gas of significant

industrial importance, primarily utilized as a chemical intermediate in the production of ethylene

glycol and other chemicals, and as a sterilizing agent for medical equipment and supplies.[1][2]

Its potent reactivity, which makes it an effective sterilant, also underlies its significant health

and safety hazards.[1][3] This guide provides an in-depth technical overview of the core

properties of ethylene oxide and the critical safety data essential for its handling in research

and drug development settings.

Section 1: Chemical and Physical Properties
Ethylene oxide is a cyclic ether, and its strained three-membered ring structure is responsible

for its high reactivity.[4] At room temperature, it exists as a colorless gas with a faintly sweet,

ether-like odor.[1][2][4] However, the odor threshold is well above safe exposure limits, making

it an unreliable indicator of hazardous concentrations.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1213735#bc-rfq
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cancer.gov/about-cancer/causes-prevention/risk/substances/ethylene-oxide
https://www.gasworld.in/latest-update/ethylene-oxide-gas-often-referred-to-simply-as-eo/356
https://www.cancer.gov/about-cancer/causes-prevention/risk/substances/ethylene-oxide
https://www.ncbi.nlm.nih.gov/books/NBK590871/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://en.wikipedia.org/wiki/Ethylene_oxide
https://www.cancer.gov/about-cancer/causes-prevention/risk/substances/ethylene-oxide
https://www.gasworld.in/latest-update/ethylene-oxide-gas-often-referred-to-simply-as-eo/356
https://en.wikipedia.org/wiki/Ethylene_oxide
https://ehs.gatech.edu/sites/default/files/ethylene_oxide.pdf
https://sesha.org/wp-content/uploads/securepdfs/2023/04/EthyleneOxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure of Ethylene Oxide
Caption: Ball-and-stick model of the ethylene oxide (C₂H₄O) molecule.

A summary of its key physical properties is presented in the table below.

Property Value

Molecular Formula C₂H₄O

Molecular Weight 44.06 g/mol [7]

Boiling Point 10.7 °C (51.3 °F)[7][8]

Melting Point -113 °C (-171 °F)[6]

Vapor Density 1.49 (Air = 1)[6][7]

Vapor Pressure 1095 mmHg at 20 °C (68 °F)[7]

Water Solubility Miscible[6][7]

Flash Point -20 °C (-4 °F)[4]

Autoignition Temperature 429 °C (804 °F)[4][7]

Section 2: Flammability and Reactivity
Ethylene oxide is an extremely flammable and highly reactive substance.[5][9] It possesses a

very wide explosive range in air, from 3% to 100% by volume, making it a significant fire and

explosion hazard.[4][7][10] The gas is heavier than air and vapors can travel considerable

distances to an ignition source and flash back.[5][7][11]

Reactivity Hazards
Ethylene oxide can undergo hazardous polymerization, which can be initiated by heat, acids,

bases, and certain metals.[5][9][10] This polymerization can be violent and lead to explosions if

contained.[7] It is incompatible with a wide range of materials, including strong acids, bases,

oxidizers, and certain metals like copper and its alloys.[6][9]

Section 3: Health Hazards and Toxicology
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Exposure to ethylene oxide can lead to a range of acute and chronic health effects. It is

classified as a known human carcinogen.[1][3][12][13]

Acute Effects
Short-term inhalation exposure to high concentrations of EtO can cause irritation of the eyes,

skin, and respiratory tract.[7][9][14] Symptoms may include headache, dizziness, nausea,

vomiting, and difficulty breathing.[8][12][15] Direct contact with liquid ethylene oxide can cause

severe skin irritation, burns, and frostbite.[7][16]

Chronic Effects and Carcinogenicity
Long-term exposure to ethylene oxide is associated with an increased risk of certain cancers,

particularly lymphoma, leukemia, and breast cancer.[1][3][12] The U.S. Environmental

Protection Agency (EPA) and the International Agency for Research on Cancer (IARC) classify

ethylene oxide as a human carcinogen.[3][12] Furthermore, chronic exposure can lead to

reproductive and developmental effects, as well as neurological damage.[8][9][17] The ability of

ethylene oxide to damage DNA is the basis for both its sterilizing efficacy and its

carcinogenicity.[1][3][13]

Section 4: Occupational Safety and Exposure Limits
To mitigate the health risks associated with ethylene oxide, several regulatory agencies have

established occupational exposure limits.

Regulatory Agency Exposure Limit

OSHA (PEL) 1 ppm (8-hour TWA)[8][18]

OSHA (Excursion Limit) 5 ppm (15-minute)[8]

NIOSH (REL) <0.1 ppm (TWA)[19]

NIOSH (Ceiling) 5 ppm (10-minute)[19]

ACGIH (TLV) 1 ppm (8-hour TWA)[11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value
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Section 5: Safe Handling and Control Measures
Due to its hazardous nature, stringent safety protocols are imperative when working with

ethylene oxide.

Engineering Controls
The primary method for controlling exposure is through the use of engineering controls.[9] This

includes working in well-ventilated areas, using closed systems, and employing local exhaust

ventilation.[20][21] Explosion-proof equipment and intrinsically safe electrical systems are also

necessary in areas where EtO is handled.[9]

Personal Protective Equipment (PPE)
When engineering controls are not sufficient to maintain exposure below the established limits,

appropriate personal protective equipment must be used.[9][22]

Respiratory Protection: A NIOSH-approved full-facepiece respirator with an appropriate

cartridge or a self-contained breathing apparatus (SCBA) is required for concentrations

exceeding the exposure limits.[9][14]

Skin and Eye Protection: Chemical-resistant gloves, aprons, and full-body suits should be

worn to prevent skin contact.[9][23][24] Chemical safety goggles and a face shield are

necessary to protect the eyes.[9]

Monitoring and Detection
Regular air monitoring is crucial to ensure that ethylene oxide concentrations remain below

the permissible exposure limits.[8][25] Various methods are available for monitoring, including:

Continuous Real-Time Monitors: Provide immediate feedback on EtO levels.[26][27]

Passive Diffusion Badges: Used for long-term personal exposure monitoring.[26][28]

Sorbent Tube Sampling: Involves actively drawing air through a tube for laboratory analysis.

[26][28][29]
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Fourier Transform Infrared (FTIR) Spectroscopy: Offers high sensitivity and can monitor

multiple gases.[26][30]

Section 6: Emergency Procedures
A well-defined emergency plan is essential for any facility handling ethylene oxide.[31]

Workflow for Emergency Response to an Ethylene Oxide
Leak

Ethylene Oxide Leak Detected

Evacuate Immediate Area

Activate Emergency Alarm Provide First Aid to Exposed Individuals

Notify Emergency Response Team

Isolate the Source of the Leak (if safe to do so)

Trained Personnel Only

Wear Appropriate PPE (including SCBA)

Ventilate the Area

Decontaminate Affected Area

Monitor EtO Concentrations

Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps in an emergency response to an ethylene oxide
leak.

First Aid Measures
Inhalation: Move the individual to fresh air immediately.[9] If breathing has stopped, provide

artificial respiration.[9] Seek immediate medical attention.[9][21]

Skin Contact: Immediately wash the affected area with large amounts of water.[25] Remove

contaminated clothing.[25] For frostbite, rinse with lukewarm water.[32]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids.[16][25] Get immediate medical attention.[16][25]

Conclusion
Ethylene oxide is a valuable chemical with critical applications in research and healthcare.

However, its inherent properties demand a thorough understanding and rigorous adherence to

safety protocols. By implementing robust engineering controls, utilizing appropriate personal

protective equipment, conducting regular monitoring, and being prepared for emergencies,

researchers and drug development professionals can safely harness the benefits of this

compound while minimizing the risks to themselves and the surrounding environment.

References
Wikipedia. (n.d.). Ethylene oxide. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2025, March 17). Our Current Understanding

of Ethylene Oxide (EtO). Retrieved from [Link]

National Cancer Institute (NCI). (2024, June 10). Ethylene Oxide - Cancer-Causing

Substances. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). OSHA Fact Sheet: Ethylene
oxide. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/ethylene_oxide.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/ethylene_oxide.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/ethylene_oxide.html
https://balchem.com/wp-content/uploads/2024/11/SDS-EO-100.pdf
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://www.airgas.com/msds/001081.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppA
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppA
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://en.wikipedia.org/wiki/Ethylene_oxide
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.epa.gov/hazardous-air-pollutants-ethylene-oxide/our-current-understanding-ethylene-oxide-eto
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cancer.gov/about-cancer/causes-prevention/risk/substances/ethylene-oxide
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/sites/default/files/publications/factsheet-ethylene-oxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute for Occupational Safety and Health (NIOSH). (n.d.). Ethylene Oxide (EtO):

Evidence of Carcinogenicity (81-130). Centers for Disease Control and Prevention (CDC).

Retrieved from [Link]

National Center for Biotechnology Information (NCBI). (2021, December 21). Ethylene
Oxide - 15th Report on Carcinogens. Retrieved from [Link]

PubMed. (1984, June 22). Occupational exposure to ethylene oxide--OSHA. Final standard.

Retrieved from [Link]

Air by CCSquared Inc. (n.d.). Best Ethylene Oxide Monitoring Methods | Lab & Facility

Guide. Retrieved from [Link]

National Toxicology Program (NTP). (n.d.). Ethylene Oxide | Report on Carcinogens,

Fifteenth Edition. Retrieved from [Link]

Air Liquide. (2020, August 3). Safety Data Sheet Ethylene oxide. Retrieved from [Link]

Ankur Agencies. (2024, July 25). Ethylene oxide gas, often referred to simply as EO....

Retrieved from [Link]

Prudent Practices in the Laboratory. (n.d.). LCSS: ETHYLENE OXIDE. Retrieved from [Link]

Environmental Health & Safety, University of Washington. (n.d.). Ethylene Oxide (EtO).

Retrieved from [Link]

Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical

Hazards - Ethylene oxide. Retrieved from [Link]

Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Ethylene Oxide.

Retrieved from [Link]

Canadian Union of Public Employees (CUPE). (n.d.). Ethylene Oxide. Retrieved from [Link]

Sensible EDP. (n.d.). Ethylene Oxide Monitoring 101: Best Practices and Advanced

Technologies for Accurate Emission Control. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cdc.gov/niosh/docs/81-130/default.html
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ncbi.nlm.nih.gov/books/NBK580228/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://pubmed.ncbi.nlm.nih.gov/6430311/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://airbycc.com/blogs/articles/best-ethylene-oxide-monitoring-methods
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/ethyleneoxide.pdf
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.airliquide.com/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ankuragencies.com/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ncbi.nlm.nih.gov/books/NBK234671/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ehs.washington.edu/chemical/ethylene-oxide-eto
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cdc.gov/niosh/npg/npgd0275.html
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.atsdr.cdc.gov/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://cupe.ca/ethylene-oxide
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.sensible-edp.com/blog/ethylene-oxide-monitoring-101-best-practices-and-advanced-technologies-for-accurate-emission-control/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Linde Gas GmbH. (2021, March 29). SAFETY DATA SHEET Ethylene Oxide. Retrieved

from [Link]

Department of Climate Change, Energy, the Environment and Water, Australian Government.

(2022, June 30). Ethylene oxide. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Ethylene Oxide - Possible

Solutions. Retrieved from [Link]

Biolene. (n.d.). PPE – Protective suit against ethylene oxide. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Ethylene Oxide - Standards.

Retrieved from [Link]

Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical

Hazards - Ethylene oxide. Retrieved from [Link]

New Jersey Department of Health. (n.d.). Ethylene oxide - Hazardous Substance Fact

Sheet. Retrieved from [Link]

Electronic Code of Federal Regulations (eCFR). (n.d.). 29 CFR 1910.1047 -- Ethylene
oxide. Retrieved from [Link]

Office of Research Services, National Institutes of Health. (n.d.). Ethylene Oxide Program.

Retrieved from [Link]

National Institute for Occupational Safety and Health (NIOSH). (n.d.). Ethylene oxide -

IDLH. Centers for Disease Control and Prevention (CDC). Retrieved from [Link]

Airgas. (n.d.). Ethylene Oxide - Safety Data Sheet. Retrieved from [Link]

U.S. Department of Energy. (2023, January 31). Measurement Technologies for Industrial

Ethylene Oxide Monitoring. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). 1910.1047 App A - Substance

Safety Data Sheet for Ethylene Oxide (Non-Mandatory). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.linde-gas.com/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/ethylene-oxide
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/ethylene-oxide/possible-solutions
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://biolene.com.ar/en/producto/ppe-protective-suit-against-ethylene-oxide/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/ethylene-oxide/standards
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cdc.gov/niosh/npg/npgd0275.html
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0882.pdf
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.ors.od.nih.gov/sr/dohs/safety/Chemical/Pages/ethylene-oxide-program.aspx
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cdc.gov/niosh/idlh/75218.html
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.airgas.com/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.energy.gov/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blog. (2025, August 13). What emergency measures should be taken in case of ethylene
oxide leakage from an EO Sterilization Machine? Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). 1910.1047 App D - Sampling

and Analytical Methods for Ethylene Oxide (Non-Mandatory). Retrieved from [Link]

CompSource Mutual. (n.d.). Ethylene Oxide Safety Talk. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (2024, September 13). ETHYLENE
OXIDE. Retrieved from [Link]

Efelab. (2025, April 11). Ethylene Oxide Protective Suit – EO PPE Equipment. Retrieved

from [Link]

National Institute for Occupational Safety and Health (NIOSH). (2022, August 22). Ethylene
Oxide. Centers for Disease Control and Prevention (CDC). Retrieved from [Link]

Interscan Corporation. (2024, December 12). How to Choose an Ethylene Oxide Monitoring

System for Safety. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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